Cas no 78619-84-8 (4,4'-Bipiperidine dihydrochloride)

• Product Name: 4,4'-Bipiperidine dihydrochloride
• CAS No: 78619-84-8
• MF: C₁₀H₂₂Cl₂N₂
• MW: 241.201080799103
• MDL: MFCD00005998
• CID: 60016
• PubChem ID: 24850894
• Update Time: 2025-08-04

4,4'-Bipiperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipiperidine dihydrochloride
• 4 4'-BIPIPERIDYL DIHYDROCHLORIDE
• 4-piperidin-4-ylpiperidine,dihydrochloride
• 4,4-bipiperidine hydrochloride
• 4,4'-Bipiperidyl dihydrochloride
• 4,4'-Bipiperidine di hydrochloride
• PubChem7721
• 4,4-Bipiperidine dihydrochloride
• MQKBVVIPCLTENX-UHFFFAOYSA-N
• I308
• BC216579
• TL8006679
• AX8092002
• AB0013608
• 4,4 inverted exclamation marka-Bipiperidine dihydrochloride
• 4,4 inverted exclamation marka-Bip
• MFCD00005998
• NS00062327
• 78619-84-8
• FT-0617007
• D84219
• AS-61262
• 4,4'-bipiperidinedihydrochloride
• 4,4'-Bipiperidyl dihydrochloride, 97%
• 4,4'-Bipiperidine diHCl
• A839461
• AKOS015844816
• 4-piperidin-4-ylpiperidine;dihydrochloride
• CS-0155214
• SCHEMBL2361641

• MDL： MFCD00005998
• Inchi： 1S/C10H20N2.2ClH/c1-5-11-6-2-9(1)10-3-7-12-8-4-10;;/h9-12H,1-8H2;2*1H
• InChI Key： MQKBVVIPCLTENX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(CC1)C1CCNCC1
• BRN： 3687878

Computed Properties

• Exact Mass: 204.13900
• Monoisotopic Mass: 204.139326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• Surface Charge: 0

Experimental Properties

• Color/Form: White powder
• Melting Point: >300 °C (lit.)
• Boiling Point: 278.6 ºC at 760 mmHg
• Flash Point: 278.6 ºC at 760 mmHg
• Solubility: 1 M HCl: 25 mg/mL, clear
• PSA: 24.06000
• LogP: 2.44520
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

4,4'-Bipiperidine dihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-9
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4,4'-Bipiperidine dihydrochloride

4,4'-Bipiperidine Dihydrochloride (CAS No. 78619-84-8): A Comprehensive Overview

4,4'-Bipiperidine dihydrochloride (CAS No. 78619-84-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as bipiperidine dihydrochloride, belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and materials science. The molecule consists of two piperidine rings connected by a single bond at the 4-position, forming a bicyclic structure. This unique architecture contributes to its diverse chemical and biological properties.

The synthesis of 4,4'-bipiperidine dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of catalytic systems to optimize the reaction conditions, making the synthesis more environmentally friendly and cost-effective.

From a pharmacological perspective, bipiperidine derivatives have gained attention due to their potential as neuroprotective agents. Studies have demonstrated that 4,4'-bipiperidine dihydrochloride exhibits significant antioxidant activity, which is crucial for protecting neurons from oxidative stress-induced damage. This property makes it a promising candidate for the development of therapies targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 4,4'-bipiperidine dihydrochloride has shown potential in the field of anti-inflammatory drug development. Preclinical studies have revealed its ability to inhibit pro-inflammatory cytokines and reduce inflammation in experimental models of arthritis. These findings highlight its potential as a novel therapeutic agent for inflammatory disorders.

The compound's unique chemical structure also lends itself to applications in materials science. Researchers have investigated its use as a precursor for the synthesis of advanced materials, such as polymers and coordination polymers. The ability of bipiperidine derivatives to form stable metal complexes has opened new avenues for their application in catalysis and sensing technologies.

Recent studies have also explored the bioavailability and pharmacokinetics of 4,4'-bipiperidine dihydrochloride. These investigations are critical for understanding its suitability as an oral or parenteral drug delivery agent. Results indicate that the compound exhibits moderate absorption and distribution properties, with a half-life that is favorable for therapeutic applications.

From an environmental standpoint, the ecological impact of bipiperidine derivatives has been a topic of interest. Researchers have assessed their biodegradability and toxicity to aquatic organisms under controlled laboratory conditions. These studies are essential for ensuring that the use of these compounds does not pose risks to ecosystems or human health.

In conclusion, 4,4'-bipiperidine dihydrochloride (CAS No. 78619-84-8) is a versatile compound with a wide range of potential applications in medicine and materials science. Its unique chemical properties, combined with recent advances in synthetic methods and pharmacological research, position it as a valuable tool for addressing unmet needs in these fields. As research continues to uncover new insights into its biological activity and practical applications, this compound is likely to play an increasingly important role in scientific advancements.